2-ethyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride

• IUPAC Name: 2-ethyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c1-2-6-11-7-5(9(13)14)3-4-10-8(7)12-6;/h3-4H,2H2,1H3,(H,13,14)(H,10,11,12);1H
• InChI Key: LMHGBTNHJGJEAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=NC=CC(=C2N1)C(=O)O.Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol

Description

“2-ethyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride” is a compound with the CAS Number: 2138159-42-7. It has a molecular weight of 227.65. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridines can be achieved through the condensation reaction of 2-amino-3-hydroxypyridine with different carboxylic acids by microwave-assisted heating. This method can produce libraries based on fused 2-substituted imidazo[4,5-b]pyridines in moderate to good yields.

Molecular Structure Analysis

The IUPAC name for this compound is 2-ethyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid hydrochloride. The InChI code is 1S/C9H9N3O2.ClH/c1-2-6-11-7-5 (9 (13)14)3-4-10-8 (7)12-6;/h3-4H,2H2,1H3, (H,13,14) (H,10,11,12);1H.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. The country of origin is UA.

Scientific Research Applications

Angiotensin II Receptor Antagonism

• Activity : In vitro studies have shown that this compound acts as a nonpeptidic angiotensin II receptor antagonist. .

Tuberculosis Treatment

• Activity : These analogues demonstrated significant antimicrobial effects against Mycobacterium tuberculosis (TB). .

Synthetic Approaches and Medicinal Aspects

• .

Cellular Pathways Modulation

• .

Diverse Isomeric Forms

• .

Positional Substitutions

• .

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. In recent years, new preparative methods for the synthesis of imidazopyridines using various catalysts have been described. This suggests that there is ongoing research into the potential applications of these compounds in the field of medicinal chemistry.